4-butyl-8-methyl-2-oxo-2H-chromen-7-yl benzenesulfonate

• IUPAC Name: (4-butyl-8-methyl-2-oxochromen-7-yl) benzenesulfonate
• InChI: InChI=1S/C20H20O5S/c1-3-4-8-15-13-19(21)24-20-14(2)18(12-11-17(15)20)25-26(22,23)16-9-6-5-7-10-16/h5-7,9-13H,3-4,8H2,1-2H3
• InChI Key: AAIVNMHNSRBHHK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=CC(=C2C)OS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H20O5S
• Molecular Weight: 372.4 g/mol

Description

4-butyl-8-methyl-2-oxo-2H-chromen-7-yl benzenesulfonate, also known as Coumarin-7-sulfonic acid, is a chemical compound that has been used in various scientific research studies due to its unique properties.

Mechanism of Action

The mechanism of action of 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl benzenesulfonate involves the formation of a complex with metal ions. The complex formation results in a change in the fluorescence properties of the compound, which can be detected using spectroscopic techniques. The compound also exhibits photosensitizing properties, which can be used for photodynamic therapy.
Biochemical and Physiological Effects:
4-butyl-8-methyl-2-oxo-2H-chromen-7-yl benzenesulfonate has been shown to have minimal toxicity and is considered safe for use in laboratory experiments. It has been reported to exhibit antioxidant properties and has been shown to protect cells from oxidative stress. It has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl benzenesulfonate in laboratory experiments is its fluorescent properties, which allow for easy detection and quantification. It is also relatively easy to synthesize and is commercially available. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl benzenesulfonate. One area of interest is the development of new fluorescent probes for the detection of metal ions. Another potential direction is the use of this compound in the development of new photodynamic therapy agents for the treatment of cancer. Additionally, further research is needed to fully understand the antioxidant and anti-inflammatory properties of this compound and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl benzenesulfonate involves the reaction of 7-hydroxycoumarin with benzenesulfonyl chloride in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

4-butyl-8-methyl-2-oxo-2H-chromen-7-yl benzenesulfonate has been used in various scientific research studies due to its unique properties. It is commonly used as a fluorescent probe for the detection of metal ions such as copper, iron, and zinc. It has also been used as a pH indicator and a photosensitizer for photodynamic therapy.